Cas no 2171966-34-8 (1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171966-34-8
• MF: C₇H₁₀F₂N₄OS
• MW: 236.242306232452
• CID: 6179028
• PubChem ID: 165601177
• Update Time: 2025-08-05

1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide
• 2171966-34-8
• EN300-1596461

• Inchi： 1S/C7H10F2N4OS/c1-14-3-4-6(7(10)15)11-12-13(4)2-5(8)9/h5H,2-3H2,1H3,(H2,10,15)
• InChI Key： WFBIERIDNGZZBH-UHFFFAOYSA-N
• SMILES： S=C(C1=C(COC)N(CC(F)F)N=N1)N

Computed Properties

• Exact Mass: 236.05433845g/mol
• Monoisotopic Mass: 236.05433845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 98Ų

Additional information on 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 1-(2,2-Difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171966-34-8)

The compound 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171966-34-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the triazole core and carbothioamide functional group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, in a selective manner.

In recent years, the demand for novel triazole derivatives has surged, driven by their versatility in drug discovery and crop protection. The presence of the difluoroethyl and methoxymethyl substituents in this compound enhances its lipophilicity and metabolic stability, which are critical factors in the development of pharmaceutical intermediates. Additionally, the carbothioamide moiety is known to contribute to hydrogen bonding interactions, further increasing its potential as a lead compound in therapeutic applications.

From a synthetic perspective, 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide can be prepared through multi-step organic reactions, including click chemistry approaches. The triazole ring formation is often achieved via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used method in combinatorial chemistry. The introduction of the difluoroethyl group typically involves nucleophilic substitution reactions, while the methoxymethyl side chain can be incorporated through etherification strategies.

The compound's physicochemical properties, such as solubility, melting point, and stability, are of great interest to researchers. Preliminary studies suggest that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for in vitro assays. Its stability under various pH conditions is also being investigated, as this could influence its performance in drug formulation or agrochemical formulations.

One of the most frequently asked questions in online searches is whether this compound has any known biological activity. While detailed pharmacological data is still under investigation, early-stage studies indicate potential interactions with kinase enzymes and G-protein-coupled receptors (GPCRs). These findings align with the growing trend of targeting signal transduction pathways in drug development, a hot topic in precision medicine.

Another area of interest is the compound's potential role in sustainable agriculture. Given the increasing global focus on eco-friendly pesticides, researchers are exploring whether 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide could serve as a low-toxicity alternative to conventional agrochemicals. Its heterocyclic framework is structurally similar to several commercially successful fungicides and herbicides, making it a compelling subject for further study.

From a computational chemistry standpoint, molecular docking simulations have been employed to predict the binding affinity of this compound with various protein targets. These in silico studies are crucial for optimizing its structure and improving its bioavailability. The integration of artificial intelligence (AI) in drug discovery has further accelerated the identification of promising derivatives, with this compound being no exception.

In conclusion, 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171966-34-8) represents a fascinating example of modern heterocyclic chemistry. Its multifaceted applications in drug discovery, agrochemical development, and material science underscore its importance in contemporary research. As scientific investigations continue, this compound is likely to remain a focal point for innovation in these fields.